Cas no 21956-56-9 (trans-3,5-Dimethoxystilbene)

trans-3,5-Dimethoxystilbene Properties

Names and Identifiers

• 3,5-DIMETHOXYSTILBENE
• Trans-Pinosylvin dimethyl ether
• 3,5-DIMETHOXYPINOSYLVIN
• 3,5-dimethoxy-trans-stilbene
• pinosilvin dimethyl ether
• PINOSYLVIN DIMETHYL ETHER
• (e)-3,5-dimethoxystilbene
• Trans-3,5-Dimethoxystilbene
• MLS002608528
• DWA4D52V24
• BIYGTLDPTJMNET-CMDGGOBGSA-N
• (E)-1-(3,5-Dimethoxyphenyl)-2-phenylethene
• Benzene, 1,3-dimethoxy-5-[(1E)-2-phenylethenyl]-
• (E)-1,3-dimethoxy-5-styrylbenzene
• 1,3-dimethoxy-5-(2-phenylethenyl)benzene
• Benzene, 1,3-dimethoxy-5-((1E)-2-phenylethenyl)-
• NSC43313
• 1,3-dimethoxy-5-[(E)-2-phe
• 78916-49-1
• 1,3-dimethoxy-5-styryl-benzene
• Benzene, 1,3-dimethoxy-5-(2-phenylethenyl)-, (E)-
• AC-24222
• DTXSID301016205
• D2592
• D90087
• SCHEMBL918727
• MFCD00210545
• CHEMBL188181
• 1,3-dimethoxy-5-[(E)-2-phenylethenyl]benzene
• 1, 3-dimethoxy-5-[(E)-2-phenylethenyl]benzene
• HMS3087I14
• BDBM50394654
• A815783
• Q27276649
• 3,5-Dimethoxy trans-stilbene
• AS-58979
• Pinosylvin, dimethyl ether
• 1,3-Dimethoxy-5-styrylbenzene
• 1,3-dimethoxy-5-[(1E)-2-phenylethenyl]benzene
• NS00076606
• 3,5-dimethoxystilbene, AldrichCPR
• SMR001527275
• NSC-43313
• UNII-DWA4D52V24
• Stilbene, 3,5-dimethoxy-, (E)-
• CS-0323981
• 21956-56-9
• SCHEMBL918726
• CHEBI:173733
• AKOS000277656
• Z3245416406
• 3,5-Dimethoxystilbene ,
• +Expand

• MDL： MFCD00210545
• InChIKey： BIYGTLDPTJMNET-CMDGGOBGSA-N
• Inchi： 1S/C16H16O2/c1-17-15-10-14(11-16(12-15)18-2)9-8-13-6-4-3-5-7-13/h3-12H,1-2H3/b9-8+
• SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])=C(/C(/[H])=C(\[H])/C2C([H])=C([H])C([H])=C([H])C=2[H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 240.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 240.115029749g/mol
• Heavy Atom Count: 18
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 3.87420
• PSA: 18.46000
• Refractive Index: 1.4700 (estimate)
• Boiling Point: 323.02°C (rough estimate)
• Melting Point: 56.4°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 150.7±18.8 °C
• Color/Form: Cryst.
• Density: 1.1228 (rough estimate)

trans-3,5-Dimethoxystilbene Security Information

• Safety Instruction： 26-39
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 41
• Signal Word：warning

trans-3,5-Dimethoxystilbene Customs Data

• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%